Cas no 60912-32-5 (2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)-)

• Product Name: 2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)-
• CAS No: 60912-32-5
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 3266172
• PubChem ID: 12293012
• Update Time: 2025-05-19

2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)-
• SCHEMBL3053937
• 60912-32-5
• EN300-6491800
• AKOS009064864
• DB-143576
• 987-457-8
• N-(2,2-Dimethoxyethyl)propan-2-amine
• (2,2-dimethoxyethyl)(propan-2-yl)amine

• Inchi： 1S/C7H17NO2/c1-6(2)8-5-7(9-3)10-4/h6-8H,5H2,1-4H3
• InChI Key： FUJWQGZPBSWGPX-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C)C)OC

Computed Properties

• Exact Mass: 147.125928785Da
• Monoisotopic Mass: 147.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)-

Comprehensive Overview of 2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)- (CAS No. 60912-32-5)

2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)-, identified by its CAS No. 60912-32-5, is a specialized organic compound widely utilized in industrial and research applications. This compound, featuring a unique dimethoxyethyl functional group, has garnered attention for its versatility in synthesis and material science. Its molecular structure combines an amine group with ether linkages, making it valuable for applications ranging from polymer modification to pharmaceutical intermediates. Researchers and manufacturers often seek N-(2,2-DIMETHOXYETHYL)-2-PROPANAMINE for its balanced reactivity and solubility properties, which are critical in formulating advanced coatings and adhesives.

In recent years, the demand for 60912-32-5 has surged due to its role in green chemistry initiatives. As industries prioritize sustainable practices, this compound’s potential as a low-toxicity alternative in crosslinking reactions has been explored. For instance, its application in water-based systems aligns with the global shift toward eco-friendly solvents. Users frequently search for "2-PROPANAMINE derivatives" or "dimethoxyethylamine applications," reflecting growing interest in its functional versatility. Additionally, its compatibility with biodegradable polymers makes it a candidate for circular economy projects.

The synthesis of N-(2,2-DIMETHOXYETHYL)-2-PROPANAMINE involves controlled reactions between primary amines and alkoxyalkyl halides, ensuring high purity for sensitive applications. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its structural integrity. A trending topic among researchers is optimizing its production to reduce energy consumption—addressing queries such as "efficient synthesis of CAS 60912-32-5." This focus on process efficiency underscores its relevance in cost-sensitive sectors like specialty chemicals.

From a commercial perspective, suppliers highlight 60912-32-5 as a high-purity intermediate for niche markets. Its stability under ambient conditions and compatibility with diverse substrates make it a preferred choice for custom synthesis. Discussions in forums often revolve around "storage recommendations for 2-PROPANAMINE derivatives" or "scaling up dimethoxyethylamine production," indicating practical industry concerns. Regulatory compliance, particularly regarding REACH and FDA guidelines, further drives its adoption in regulated sectors like cosmetics and agrochemicals.

Emerging studies explore the compound’s potential in electronic materials, where its dielectric properties are leveraged for flexible electronics. Searches for "amine-based dielectric additives" correlate with this trend. Moreover, its role in drug delivery systems—often linked to searches like "biocompatible amine carriers"—demonstrates interdisciplinary appeal. As innovation accelerates, CAS No. 60912-32-5 continues to bridge gaps between traditional chemistry and cutting-edge technology.

To conclude, 2-PROPANAMINE, N-(2,2-DIMETHOXYETHYL)- exemplifies how tailored molecular design meets industrial needs. Its alignment with sustainability goals, coupled with broad applicability, ensures its prominence in scientific and commercial landscapes. Future research may unlock further potentials, solidifying its status as a multifunctional chemical asset.